2-[3-(4-chlorophenyl)-5-methyl-7-oxo-7H-furo[3,2-g]chromen-6-yl]-N-(1,1-dioxido-2,3-dihydro-3-thienyl)acetamide

• Molecular Formula: C24H18ClNO6S
• Molecular Weight: 483.9 g/mol
• IUPAC Name: 2-[3-(4-chlorophenyl)-5-methyl-7-oxofuro[3,2-g]chromen-6-yl]-N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)acetamide
• InChI: InChI=1S/C24H18ClNO6S/c1-13-17-8-19-20(14-2-4-15(25)5-3-14)11-31-21(19)10-22(17)32-24(28)18(13)9-23(27)26-16-6-7-33(29,30)12-16/h2-8,10-11,16H,9,12H2,1H3,(H,26,27)
• InChI Key: YZLBMWPUQDXTTQ-UHFFFAOYSA-N
• SMILES: CC1=C(C(=O)OC2=C1C=C3C(=C2)OC=C3C4=CC=C(C=C4)Cl)CC(=O)NC5CS(=O)(=O)C=C5
• Canonical SMILES: CC1=C(C(=O)OC2=CC3=C(C=C12)C(=CO3)C4=CC=C(C=C4)Cl)CC(=O)NC5CS(=O)(=O)C=C5

Description

2-[3-(4-chlorophenyl)-5-methyl-7-oxo-7H-furo[3,2-g]chromen-6-yl]-N-(1,1-dioxido-2,3-dihydro-3-thienyl)acetamide is a chemical compound that belongs to the family of furochromones. It has been studied for its potential use in various scientific research applications, including cancer treatment, anti-inflammatory activity, and antiviral properties.

Mechanism of Action

The mechanism of action of 2-[3-(4-chlorophenyl)-5-methyl-7-oxo-7H-furo[3,2-g]chromen-6-yl]-N-(1,1-dioxido-2,3-dihydro-3-thienyl)acetamide is not fully understood. However, research has suggested that it may exert its anti-tumor activity by inducing apoptosis in cancer cells through the activation of caspases and the inhibition of NF-κB signaling pathway. It may also inhibit the growth and migration of cancer cells by downregulating the expression of matrix metalloproteinases.
In terms of its anti-inflammatory activity, this compound has been found to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, by suppressing the NF-κB signaling pathway. It also reduces inflammation by inhibiting the activity of cyclooxygenase-2 (COX-2) and reducing the production of prostaglandin E2 (PGE2).
Regarding its antiviral properties, it has been suggested that 2-[3-(4-chlorophenyl)-5-methyl-7-oxo-7H-furo[3,2-g]chromen-6-yl]-N-(1,1-dioxido-2,3-dihydro-3-thienyl)acetamide may inhibit viral replication by interfering with viral DNA synthesis.
Biochemical and Physiological Effects:
2-[3-(4-chlorophenyl)-5-methyl-7-oxo-7H-furo[3,2-g]chromen-6-yl]-N-(1,1-dioxido-2,3-dihydro-3-thienyl)acetamide has been found to have various biochemical and physiological effects. In animal models, it has been shown to reduce tumor growth and improve survival rates. It also reduces inflammation and exhibits antiviral properties.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[3-(4-chlorophenyl)-5-methyl-7-oxo-7H-furo[3,2-g]chromen-6-yl]-N-(1,1-dioxido-2,3-dihydro-3-thienyl)acetamide in lab experiments is its potential use in cancer treatment, anti-inflammatory activity, and antiviral properties. However, its limitations include the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for the study of 2-[3-(4-chlorophenyl)-5-methyl-7-oxo-7H-furo[3,2-g]chromen-6-yl]-N-(1,1-dioxido-2,3-dihydro-3-thienyl)acetamide. One direction is to further investigate its potential use in cancer treatment, including its efficacy in different types of cancer and its potential use in combination with other anti-cancer agents.
Another direction is to explore its potential use in the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Additionally, further research is needed to understand its antiviral properties and potential use in the treatment of viral infections.
Conclusion:
In conclusion, 2-[3-(4-chlorophenyl)-5-methyl-7-oxo-7H-furo[3,2-g]chromen-6-yl]-N-(1,1-dioxido-2,3-dihydro-3-thienyl)acetamide is a chemical compound that has shown potential in various scientific research applications, including cancer treatment, anti-inflammatory activity, and antiviral properties. Its mechanism of action is not fully understood, but research has suggested that it may induce apoptosis in cancer cells, inhibit pro-inflammatory cytokines, and interfere with viral DNA synthesis. Further research is needed to fully understand its potential uses and limitations.

Synthesis Methods

The synthesis of 2-[3-(4-chlorophenyl)-5-methyl-7-oxo-7H-furo[3,2-g]chromen-6-yl]-N-(1,1-dioxido-2,3-dihydro-3-thienyl)acetamide involves the reaction of 4-chloro-3-methylphenol with 6-acetyl-7-hydroxy-4-methylcoumarin in the presence of a base. The resulting intermediate is then reacted with 2,3-dihydrothiophene-1,1-dioxide and acetic anhydride to yield the final product.

Scientific Research Applications

2-[3-(4-chlorophenyl)-5-methyl-7-oxo-7H-furo[3,2-g]chromen-6-yl]-N-(1,1-dioxido-2,3-dihydro-3-thienyl)acetamide has been studied for its potential use in cancer treatment. Research has shown that this compound exhibits anti-tumor activity by inducing apoptosis in cancer cells. It has also been found to inhibit the growth and migration of cancer cells.
In addition, this compound has been studied for its anti-inflammatory activity. It has been found to inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models.
Furthermore, 2-[3-(4-chlorophenyl)-5-methyl-7-oxo-7H-furo[3,2-g]chromen-6-yl]-N-(1,1-dioxido-2,3-dihydro-3-thienyl)acetamide has shown antiviral properties against various viruses, including herpes simplex virus, human cytomegalovirus, and human immunodeficiency virus.